Cas no 7585-39-9 (β-Cyclodextrin)

b-Cyclodextrin Is a cyclic polysaccharide,from Ah-D-The glucopyranose unit was prepared by Ah-(1,4) Glycosidic linkage.b-Cyclodextrin Commonly used to enhance the activity ofsolubility.b-Cyclodextrin With anti influenza virus H1N1 Activity of.
β-Cyclodextrin structure
β-Cyclodextrin structure
β-Cyclodextrin
7585-39-9
C42H70O35
1134.9842
MFCD00078139
93398
24892722

β-Cyclodextrin Properties

Names and Identifiers

    • beta-cyclodextrin
    • B-cyclodextrin crystalline
    • B-cyclodextrin cell culture tested
    • betadex
    • b-Cyclodextrin (1.02127)
    • Cyclodextrin
    • beta-Cyclodextrin hydrate
    • β-Cyclodextrin
    • Beta Cyclodextrin
    • beta-cycloamylose
    • BW 7
    • CARAWAY
    • CavaMax W 7
    • Celdex N
    • Cvclodextrin
    • Cycloglucans
    • cycloheptaamylose
    • Cycloheptaglucosan
    • cyclomaltoheptaose
    • FEMA 4028
    • Klep
    • Schardinger
    • β.-dextrin
    • Schardinger β-Dextrin
    • beta-Cycloheptaamylose
    • beta-Dextrin
    • Cycloheptaglucan
    • beta-CD
    • Kleptose
    • Rhodocap N
    • Kleptose B
    • Ringdex B
    • Ringdex BL
    • Cycloheptapentylose
    • CYCLO-HEPTA-AMYLOSE
    • JV039JZZ3A
    • b-Cyclodextrin
    • Dextrin, beta-cyclo
    • .beta.-Cyclodextrin
    • Schardinger beta-dextrin
    • DSSTox_CID_358
    • DSSTox_RID_75536
    • DSSTox_GSID_20358
    • beta-
    • DTXSID301186894
    • SCHEMBL16004758
    • +Expand
    • MFCD00078139
    • WHGYBXFWUBPSRW-FOUAGVGXSA-N
    • 1S/C42H70O35/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
    • O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]
    • 78623

Computed Properties

  • 1134.37000
  • 21
  • 35
  • 7
  • 1134.3697639g/mol
  • 77
  • 1480
  • 0
  • 28
  • 7
  • 0
  • 0
  • 1
  • -15
  • 554

Experimental Properties

  • -15.23060
  • 554.05000
  • 2718
  • 1.7500 (estimate)
  • Soluble in water and ammonium hydroxide.
  • 1578.5°C at 760 mmHg
  • 290-300 °C (dec.) (lit.)
  • 885.9±32.9 °C
  • 4028 | BETA-CYCLODEXTRIN
  • 1 M NaOH: 50 mg/mL
  • White to light yellow powder, slightly pectin specific aroma, slightly sweet and slightly sour taste.
  • 5.0-8.0 (1% in solution, Ph Eur)
  • Stable. Incompatible with strong oxidizing agents.
  • Soluble in water, insoluble in ethanol and other organic solvents.
  • +159° - +165° (c=1.5, H2O)
  • [α]20/D +162±3°, c = 1.5% in H2O
  • 1.2296 (rough estimate)

β-Cyclodextrin Security Information

β-Cyclodextrin Customs Data

  • 3505100000
  • China Customs Code:

    3505100000

β-Cyclodextrin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI56033-25g
Beta-cyclodextrin
7585-39-9 99%
25g
$11.00 2024-04-19
abcr
AB147391-25 g
beta-Cyclodextrin, 95%; .
7585-39-9 95%
25 g
€61.80 2023-07-20
Ambeed
A248973-25g
β-Cyclodextrin
7585-39-9 97%
25g
$17.0 2024-05-30
Apollo Scientific
BIM1015-100g
Beta-cyclodextrin
7585-39-9
100g
£60.00 2023-09-01
Cooke Chemical
A7078058-1ml
β-Cyclodextrin
7585-39-9 10mMinDMSO
1ml
RMB 159.20 2023-09-07
Enamine
EN300-381041-0.05g
(1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31S,33R,35R,36R,37R,38R,39R,40R,41R,42R,43R,44R,45R,46R,47R,48R,49R)-5,10,15,20,25,30,35-heptakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.2^{3,6}.2^{8,11}.2^{13,16}.2^{18,21}.2^{23,26}.2^{28,31}]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecol
7585-39-9 95%
0.05g
$19.0 2023-11-13
Key Organics Ltd
AS-14203-1MG
beta-Cyclodextrin
7585-39-9 >99%
1mg
£36.00 2023-07-11
Oakwood
097691-1g
β-Cyclodextrin
7585-39-9 98%
1g
$10.00 2024-07-19
S e l l e c k ZHONG GUO
E0046-500mg
β-Cyclodextrin
7585-39-9 99.3%
500mg
¥794.55 2023-09-15
TRC
C987830-5g
b-Cyclodextrin
7585-39-9
5g
$ 74.00 2023-09-08

β-Cyclodextrin Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 rt
Reference
Preparation of inclusion compounds between a non-steroidal anti-inflammatory drug and β-cyclodextrin by microwave treatment
, World Intellectual Property Organization, , ,

Synthetic Circuit 2

Reaction Conditions
Reference
Method for preparation of a soluble inclusion compound of active substances in a host molecule with the assistance of supercritical fluid
, France, , ,

Synthetic Circuit 3

Reaction Conditions
Reference
Process for preparation of drug-cyclodextrin conjugates
, France, , ,

Synthetic Circuit 4

Reaction Conditions
Reference
Process for the preparation of piroxicam and β-cyclodextrin complex
, Croatia, , ,

Synthetic Circuit 5

Reaction Conditions
Reference
A process for the preparation of piroxicam-β-cyclodextrin inclusion compounds
, World Intellectual Property Organization, , ,

Synthetic Circuit 6

Reaction Conditions
Reference
Application of supercritical carbon dioxide for the preparation of a piroxicam-β-cyclodextrin inclusion compound
Van Hees, Thierry; Piel, Geraldine; Evrard, Brigitte; Otte, Xavier; Thunus, Leopold; et al, Pharmaceutical Research, 1999, 16(12), 1864-1870

Synthetic Circuit 7

Reaction Conditions
Reference
A study on the differentiation between amorphous piroxicam:β-cyclodextrin complex and a mixture of the two amorphous components
Redenti, Enrico; Peveri, Tiziana; Zanol, Margherita; Ventura, Paolo; Gnappi, Guglielmina; et al, International Journal of Pharmaceutics, 1996, , 289-94

Synthetic Circuit 8

Reaction Conditions
1.1 Catalysts: Cyclodextrin glucanotransferase Solvents: Water ;  240 min, pH 5.5, 60 °C; 10 min, reflux
Reference
Effect of the reaction temperature on the transglycosylation reactions catalyzed by the cyclodextrin glucanotransferase from Bacillus macerans for the synthesis of large-ring cyclodextrins
Qi, Qingsheng; She, Xiaoyan; Endo, Tomohiro; Zimmermann, Wolfgang, Tetrahedron, 2004, 60(3), 799-806

β-Cyclodextrin Raw materials

β-Cyclodextrin Preparation Products

β-Cyclodextrin Suppliers

Hubei Hanwei Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:7585-39-9)
LI JUN
15791925948
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Jiangsu Xinsu New Materials Co., Ltd
Gold Member
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(CAS:7585-39-9)
SUN WEN TING
13914000513
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JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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(CAS:7585-39-9)
CAI JING LI
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HU BEI NUO NA Technology Co., Ltd.
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(CAS:7585-39-9)
SHAO JING LI
17386138556
service@nornachem.com
Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:7585-39-9)
A LA DING
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Shenzhen Xingkaiyue Biotechnology Co. , Ltd.
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ZHAO JING LI
18589069862
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TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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(CAS:7585-39-9)
LEI JING LI
15102714773
1178380033@qq.com
Nantong Zhonghe Chemical New Material Co.LTD
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(CAS:7585-39-9)
HU GE BING
13003551299
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Beijing HwrkChemical Technology Co., Ltd
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(CAS:7585-39-9)
LI SHUANG
13269663372
lishuang@hwrkchemical.com
Nantong Reform Petro-chemical Co.,Ltd
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(CAS:7585-39-9)
CAO HAI YAN
19952847550
2143087160@qq.com

β-Cyclodextrin Related Literature

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